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Compound of Interest

Compound Name:

(9Cl)
CAS No.: 143004-06-2
Cat. No.: B136172

2-Heptanone, 4-hydroxy-, (4R)-

Get Quote

Executive Summary: Immediate Action Card

Parameter Critical Data
25290-14-6 (General/Racemic) | Stereospecific
CAS Number ) )
(4R) is often custom synthesized.[1][2][3]
Non-Halogenated Organic Solvent
Waste Class )
(Combustible).[2]
D001 (Ignitable) - Precautionary classification
RCRA Code

due to solvent matrix.[2]

Primary Hazard

Bioactive Pheromone / Combustible Liquid.

Disposal Method

Thermal Destruction (Incineration) via licensed
TSDF.[2]

Prohibited

DO NOT pour down drains.[2][4][5][6][7] DO

NOT evaporate in fume hoods.[2]
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Chemical Profile & Hazard Identification

Senior Scientist Insight: While often handled as a generic organic solvent, (4R)-4-hydroxy-2-
heptanone is a potent semiochemical (pheromone) used in pest control research (e.g.,
Sitophilus weevils).[2][3] Standard disposal protocols must be elevated to prevent "biological
pollution"—the release of bioactive signals that can disrupt local ecosystems or ruin ongoing
behavioral assays in the facility.

Chemical Structure: Chiral Ketone-Alcohol (

).[2]

Physical State: Colorless to pale yellow liquid.[2]

Flash Point: Estimated >60°C (140°F).[2] Note: While technically "Combustible" (Class I11A),
it is best managed as "Flammable" in mixed solvent waste streams to simplify compliance.[3]

Bioactivity: High.[2] Trace vapors can trigger behavioral responses in specific insect species.

Waste Characterization & Segregation

Proper characterization prevents expensive re-classification fees and dangerous incompatibility
reactions.[2]

Waste Stream Criteria Container Type

Unused stock or degraded Amber Glass or HDPE with

Stream A: Pure Chemical

pure material.[2][3]

Teflon-lined cap.[2]

Stream B: Mixed Solvents

Reaction mixtures (e.g., with
Ethanol, Hexane).[3]

Safety Can (Red) or HDPE
Carboy (White).[2]

Stream C: Solid Waste

Contaminated gloves, wipes,

septa.[3]

Clear Poly Bag (Double-
bagged) in Drum.

Stream D: Rinsate

First 3 rinses of empty

containers.[2]

Combine with Stream B.

Segregation Rules:
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o Oxidizers: Keep strictly separate from strong oxidizers (e.g., Nitric Acid, Peroxides).[3] The
hydroxyl group makes this compound susceptible to rapid, exothermic oxidation.[3]

e Halogens: Segregate from halogenated solvents (Dichloromethane, Chloroform) to minimize
disposal costs, unless they are already part of the reaction matrix.[3]

Step-by-Step Disposal Protocols
Protocol A: Small-Scale Laboratory Disposal (Vial/Flask)

Use this for residual amounts left in synthesis or assay vials.[2][3]

» Deactivation (Bioactivity Control):

o

Do not wash vials directly in the sink. The pheromone is lipophilic and will coat pipes,
potentially releasing signals later.[3]

o

Step 1: Add a compatible solvent (Ethanol or Acetone) to the vial to solubilize the oil.

[¢]

Step 2: Transfer the solution to the Non-Halogenated Organic Waste container.

[¢]

Step 3: Repeat rinse two more times (Triple Rinse Rule).[2]
» Container Disposal:
o Once triple-rinsed, deface the label on the vial.[3]

o Place the empty glass vial in the Glass/Sharps disposal box, not general trash.

Protocol B: Bulk/Stock Disposal (>500 mL)

Use this for expired stock solutions.[2][3]
o Labeling:
o Affix a hazardous waste label.[2][8]
o Constituents: Write "2-Heptanone, 4-hydroxy- (95%), Ethanol (5%)".[2][3]

o Hazard Checkboxes: Mark "Flammable/Combustible” and "Irritant".[2]
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» Bulking:
o Pour into a dedicated HDPE waste carboy (e.g., 20L "Jerry Can").[3]
o Headspace: Leave 10% headspace to allow for thermal expansion.[2]

o Conductivity: If pouring into a metal drum, ground and bond the source and receiving
containers to prevent static discharge, even if the flash point is high.[3]

Protocol C: Spill Cleanup (Emergency)

 Isolate: Evacuate the immediate area. Pheromones can be pungent and distracting; high
concentrations may cause respiratory irritation.[2]

o Absorb: Use vermiculite or activated charcoal pads.[2] Charcoal is preferred as it adsorbs
the organic vapors and neutralizes the odor/signal.

o Clean: Wipe the surface with 70% Ethanol, then water.

o Dispose: Place all absorbent materials into a sealed bag and label as "Solid Chemical
Waste".

Visual Workflow: Disposal Decision Tree
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Waste Generation:
(4R)-4-Hydroxy-2-heptanone

Contaminated Solids

Solid Waste
(Wipes/Gloves)

Is the waste Pure or Mixed?

Pure Chemical
(Expired/Degraded)

Mixed Solvent Stream

Contains Halogens?

(DCM, Chloroform) Lab Pack

o :
| Label: 'Combustible’ | 1 Triple Rinse with Ethanol |
: Segregate from Oxidizers : : : Combine Rinsate with Liquid Waste : .

. :

___________________________________________

Non-Halogenated Halogenated

Organic Waste Organic Waste

Ship to TSDF for
Incineration (Fuel Blending)

Click to download full resolution via product page

Caption: Decision logic for classifying and routing (4R)-4-hydroxy-2-heptanone waste streams
to ensure regulatory compliance and cost-efficiency.

Regulatory & Compliance Notes
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 RCRA (USA): This compound is not specifically "P" or "U" listed.[2] However, because it is
an organic liquid with a flash point likely < 140°F (60°C) when mixed with synthesis solvents,
it defaults to D001 (Ignitable).[3] Even if pure (Flash Point > 60°C), many institutions manage
all organic ketones as D001 to simplify protocols.[3]

» Drain Disposal:Strictly Prohibited. The compound's water solubility is limited, and its
biological activity makes it an environmental pollutant.[3]

o Destruction Method: The preferred method is Fuel Blending/Incineration. This ensures
complete thermal destruction of the chiral center and cessation of any biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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